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Compound of Interest

Compound Name: HZ-1157

Cat. No.: B15563681 Get Quote

Initial searches for independent validation studies and experimental data on a compound

referred to as "HZ-1157" in the context of drug development and therapeutic applications have

not yielded relevant results. The available scientific literature indicates that the designation

"HZ-1157" is not associated with a pharmaceutical agent or a molecule under clinical or

preclinical investigation for therapeutic purposes.

Further investigation has revealed that the term is likely a misidentification or a

misunderstanding of a similarly named industrial product. Specifically, scientific research

identifies "Forafac® 1157" as a trade name for a fluorinated surfactant used in aqueous film-

forming foams, commonly known as firefighting foams.

The primary component of Forafac® 1157 is a substance identified as 6:2 fluorotelomer

sulfonamide alkylbetaine (6:2 FTAB)[1][2]. Research on this compound is focused on its

chemical structure, environmental persistence, and biological and photolytic transformation

products[1]. Studies have examined its metabolism in marine species such as blue mussels

and turbot[1].

Given that HZ-1157, as Forafac® 1157, is an industrial chemical and not a therapeutic agent,

the creation of a comparison guide for researchers, scientists, and drug development

professionals with the requested data—such as performance against therapeutic alternatives,

detailed experimental protocols for clinical validation, and associated signaling pathways—is

not possible. The framework of a pharmaceutical comparison, including data on efficacy, safety,
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and mechanism of action in a biological system for the treatment of disease, does not apply to

this chemical.

Therefore, this report concludes that there are no independent validation studies, comparative

experimental data, or known signaling pathways relevant to the field of drug development for a

compound designated as HZ-1157. The user's request is likely based on a misinterpretation of

the nature of this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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